![molecular formula C27H29N5O2S B2702417 N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)biphenyl-4-sulfonamide CAS No. 923172-90-1](/img/structure/B2702417.png)
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)biphenyl-4-sulfonamide
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Description
N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)biphenyl-4-sulfonamide is a useful research compound. Its molecular formula is C27H29N5O2S and its molecular weight is 487.62. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis
Sulfonamide compounds, including aminopyrimidine derivatives, have been extensively studied for their crystal structures. For example, the crystal structures of pyrimethaminium benzenesulfonate monohydrate and 2-amino-4,6-dimethylpyrimidinium sulfosalicylate dihydrate have been investigated, revealing detailed insights into hydrogen bonding and molecular interactions within these compounds (Balasubramani, Muthiah, & Lynch, 2007). These structural analyses are crucial for understanding the compound's molecular behavior and interactions, which can inform its applications in various scientific fields.
Drug Metabolism and Prodrug Forms
Sulfonamides have been explored for their potential as prodrugs. A study on water-soluble amino acid derivatives of N-methylsulfonamides evaluated these compounds as potential prodrug forms, focusing on their stability and hydrolysis to yield the parent sulfonamide. This research underscores the importance of sulfonamides in drug design and their metabolic pathways (Larsen, Bundgaard, & Lee, 1988).
Biochemical Applications
In biochemical research, sulfonamides have been utilized as inhibitors of carbonic anhydrase, an enzyme involved in many physiological processes. The development of novel sulfonamide derivatives with inhibitory activity against carbonic anhydrase showcases the therapeutic potential of these compounds in treating conditions like glaucoma and edema (Scozzafava, Menabuoni, Mincione, & Supuran, 2002).
Antibacterial and Antiviral Properties
The synthesis of N,N-diethylamide bearing benzenesulfonamide derivatives highlighted their marked potency as antibacterial agents against Escherichia coli and Staphylococcus aureus, demonstrating the potential of sulfonamide compounds in combating microbial infections (Ajani et al., 2013). Additionally, certain sulfonamide derivatives have shown promising antiviral activity, further expanding their applicability in medicinal chemistry and drug development (Holý et al., 2002).
Properties
IUPAC Name |
N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-4-phenylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H29N5O2S/c1-4-32(5-2)26-19-20(3)28-27(30-26)29-23-13-15-24(16-14-23)31-35(33,34)25-17-11-22(12-18-25)21-9-7-6-8-10-21/h6-19,31H,4-5H2,1-3H3,(H,28,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCBKNIMFXZCSKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(=NC(=C1)C)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H29N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.